Cas no 2060061-89-2 ((4-tert-butyloxolan-2-yl)methanamine)

• Product Name: (4-tert-butyloxolan-2-yl)methanamine
• CAS No: 2060061-89-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• MDL: MFCD30502532
• CID: 5154179
• PubChem ID: 131402444
• Update Time: 2025-06-23

(4-tert-butyloxolan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2060061-89-2
• (4-tert-butyloxolan-2-yl)methanamine
• EN300-343079
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD30502532
• Inchi： 1S/C9H19NO/c1-9(2,3)7-4-8(5-10)11-6-7/h7-8H,4-6,10H2,1-3H3
• InChI Key： CHIOGTIZMDPBNX-UHFFFAOYSA-N
• SMILES： O1CC(CC1CN)C(C)(C)C

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.920±0.06 g/cm3(Predicted)
• Boiling Point: 215.6±13.0 °C(Predicted)
• pka: 9.47±0.29(Predicted)

Additional information on (4-tert-butyloxolan-2-yl)methanamine

Chemical Profile of (4-tert-butyloxolan-2-yl)methanamine and CAS No. 2060061-89-2

The compound identified by the CAS number 2060061-89-2 and the product name (4-tert-butyloxolan-2-yl)methanamine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The presence of a tert-butyl group and an oxolane ring in its molecular structure contributes to its distinct chemical properties, making it a valuable candidate for further investigation.

In recent years, the exploration of oxygen-containing heterocycles has been a focal point in medicinal chemistry, particularly for their role in modulating biological targets. The oxolane ring in (4-tert-butyloxolan-2-yl)methanamine introduces a level of rigidity and stability to the molecule, which can be advantageous in drug design. This structural feature allows for precise interactions with biological receptors, potentially enhancing binding affinity and selectivity. The tert-butyl substituent further influences the electronic and steric environment of the molecule, providing a scaffold for fine-tuning pharmacological activity.

Current research in the field of bioorganic chemistry has highlighted the importance of functionalized amines in the development of novel therapeutic agents. The amine group in (4-tert-butyloxolan-2-yl)methanamine serves as a versatile handle for further derivatization, enabling the synthesis of complex derivatives with tailored properties. This flexibility has made it a popular choice for researchers aiming to develop small-molecule inhibitors or modulators targeting specific enzymatic or protein interactions.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological processes, including inflammation, blood clotting, and viral replication. By designing molecules that selectively inhibit these enzymes, researchers can develop treatments for a wide range of diseases. The structural features of (4-tert-butyloxolan-2-yl)methanamine make it an attractive candidate for such applications, particularly due to its ability to mimic natural substrates and interfere with enzymatic activity.

Additionally, the compound has shown promise in preliminary studies as a building block for more complex molecules. Its unique structure allows for easy modification at multiple positions, enabling chemists to explore diverse chemical space. This property is particularly valuable in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying lead candidates. The use of (4-tert-butyloxolan-2-yl)methanamine as an intermediate has already led to several novel derivatives with interesting biological activities.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological targets. Initial experiments suggest that it can engage with proteins through multiple binding modes, providing insights into its potential as a therapeutic agent. These findings are supported by computational modeling studies, which have predicted favorable binding affinities and steric complementarity between (4-tert-butyloxolan-2-yl)methanamine and target proteins. Such computational approaches are increasingly integral to modern drug discovery, allowing researchers to predict and optimize molecular interactions before experimental validation.

The synthesis of (4-tert-butyloxolan-2-yl)methanamine also presents an opportunity for methodological innovation. Traditional synthetic routes often involve multi-step processes with moderate yields and require specialized reagents. However, recent advances in catalytic chemistry have enabled more efficient and sustainable methods for constructing complex molecules. These new approaches not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles in pharmaceutical research.

Looking ahead, the future prospects for (4-tert-butyloxolan-2-yl)methanamine are promising. Ongoing research aims to expand its applications beyond protease inhibition to other therapeutic areas such as antiviral and anticancer treatments. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, bringing new insights and potential treatments to patients worldwide.